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Compound of Interest

Compound Name:
1-(3-Bromo-2-

hydroxyphenyl)ethanone

Cat. No.: B157580 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper disposal of 1-(3-Bromo-2-hydroxyphenyl)ethanone is critical due to its hazardous

properties. This guide provides essential safety information and a step-by-step procedure for its

appropriate disposal, designed for researchers, scientists, and drug development

professionals. The primary directive, as indicated by safety data sheets, is to dispose of this

chemical and its container at an appropriate treatment and disposal facility in accordance with

all applicable laws and regulations.[1]

Hazard Profile
1-(3-Bromo-2-hydroxyphenyl)ethanone is classified as hazardous.[1][2] Understanding its

specific dangers is the first step in safe handling and disposal.
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Hazard Statement GHS Classification Description

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)

Ingestion of the substance can

cause harm.

H312: Harmful in contact with

skin

Acute toxicity, Dermal

(Category 4)

Skin contact with the

substance can be harmful.

H315: Causes skin irritation Skin irritation (Category 2)
Direct contact can cause skin

irritation.

H319: Causes serious eye

irritation
Eye irritation (Category 2)

Can cause significant irritation

upon eye contact.

H332: Harmful if inhaled
Acute toxicity, Inhalation

(Category 4)

Inhaling the substance can be

harmful.

H335: May cause respiratory

irritation

Specific target organ toxicity —

single exposure (Category 3)

May irritate the respiratory tract

upon inhalation.

This data is compiled from available Safety Data Sheets.[1][2]

Personal Protective Equipment (PPE)
Before handling 1-(3-Bromo-2-hydroxyphenyl)ethanone for any purpose, including disposal,

ensure the following personal protective equipment is used:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[1]

Skin Protection: Wear protective gloves and impervious clothing.[1]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or if

irritation is experienced.[1]

Step-by-Step Disposal Protocol
The disposal of 1-(3-Bromo-2-hydroxyphenyl)ethanone must be managed as a hazardous

waste stream. Adherence to institutional and local regulations is mandatory.

Step 1: Waste Collection and Storage
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Segregation: Collect waste 1-(3-Bromo-2-hydroxyphenyl)ethanone and any materials

contaminated with it (e.g., weighing boats, contaminated gloves, absorbent materials from

spills) in a dedicated, properly labeled hazardous waste container. Do not mix with other

waste streams unless explicitly permitted by your institution's safety office.

Container: The container must be made of a material compatible with the chemical, be in

good condition, and have a secure, tightly closing lid.

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"1-(3-Bromo-2-hydroxyphenyl)ethanone," and the associated hazard symbols (e.g.,

exclamation mark for irritant and harmful).[2][3]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials.[1]

Step 2: Consultation and Documentation

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

or equivalent safety office. They will provide specific guidance on the disposal procedures

and licensed waste contractors relevant to your location.

Waste Profile: You may need to complete a hazardous waste profile sheet. This document

will require information from the Safety Data Sheet (SDS), including the chemical name,

CAS number (1836-05-1), and hazard classifications.

Step 3: Arranging for Disposal

Professional Disposal: The disposal of 1-(3-Bromo-2-hydroxyphenyl)ethanone must be

handled by a licensed hazardous waste disposal company. Your EHS department will

coordinate this.

Do Not:

Do not dispose of this chemical down the drain.

Do not dispose of this chemical in regular trash.
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Do not attempt to neutralize the chemical without explicit, tested, and approved protocols

from your EHS department.

Step 4: Spill Management

In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, dry sand).

Collect: Carefully sweep or scoop the absorbed material into your designated hazardous

waste container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent (check with your EHS

office for recommendations), and collect the cleaning materials as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-(3-
Bromo-2-hydroxyphenyl)ethanone.
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Disposal Workflow for 1-(3-Bromo-2-hydroxyphenyl)ethanone

Start: Have 1-(3-Bromo-2-hydroxyphenyl)ethanone Waste

Is it a spill?

Collect in a labeled,
sealed hazardous waste container.

No (Routine Waste)

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Wear full PPE
3. Contain with inert material

4. Collect in hazardous waste container

Yes

Store container in a designated
hazardous waste accumulation area.

Contact Institutional EHS/
Safety Office for guidance.

Follow EHS instructions for pickup
by a licensed waste contractor.

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for safe disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 1-(3-Bromo-2-hydroxyphenyl)ethanone | 1836-05-1 [sigmaaldrich.com]

3. 1-(3-Bromo-2-hydroxyphenyl)ethanone | 1836-05-1 [sigmaaldrich.com]

To cite this document: BenchChem. [Safe Disposal of 1-(3-Bromo-2-
hydroxyphenyl)ethanone: A Procedural Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b157580#1-3-bromo-2-hydroxyphenyl-ethanone-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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